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Compound of Interest

Compound Name: Cyclohexyl acrylate

Cat. No.: B1360113 Get Quote

Introduction: Cyclohexyl acrylate (CAS No. 3066-71-5) is an acrylic acid ester utilized in the

synthesis of polymers, resins, and coatings.[1][2] Its utility as a monomer necessitates a

thorough understanding of its health and safety profile for proper handling in research and

development settings.[1] This document provides a consolidated overview of its hazards,

quantitative toxicological data, and standard safety protocols, compiled from various safety

data sheets and toxicological databases.

Quantitative Health and Safety Data
The following tables summarize the key physical, chemical, and toxicological properties of

cyclohexyl acrylate.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₉H₁₄O₂ [1][3][4]

Molecular Weight 154.21 g/mol [1][3]

Appearance Colorless, clear liquid [1][4]

Boiling Point 182-184°C [1][4][5]

Density 0.975 g/cm³ [1][4][5]

Flash Point 68°C [1][4][6]

Vapor Pressure 0.000811 mmHg at 25°C [1][4]

| Refractive Index | 1.4600 |[1][4][5] |

Table 2: Toxicological Data

Test Endpoint Species Value Source(s)

Acute Oral

Toxicity
LD50 Rat 8980 µL/kg [3][6]

Acute Dermal

Toxicity
LD50 Rabbit

2520 µL/kg

(2469.6 mg/kg)
[3][7]

| Aquatic Toxicity | LC50 | Fathead Minnow | 1.4 - 1.56 mg/L (96h) |[8] |

Table 3: GHS Hazard Classifications
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Hazard Class Category Hazard Statement Source(s)

Skin

Corrosion/Irritation
2

H315: Causes skin
irritation

[3][7][9]

Serious Eye

Damage/Irritation
2

H319: Causes serious

eye irritation
[7][9]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[3][7][9]

Hazardous to the

Aquatic Environment

(Chronic)

2

H411: Toxic to aquatic

life with long lasting

effects

[7][9]

| Flammable Liquids | 4 | H227: Combustible liquid |[9][10] |

Standardized Experimental Protocols
The toxicological data presented in safety data sheets are derived from standardized tests,

typically following OECD (Organisation for Economic Co-operation and Development)

Guidelines for the Testing of Chemicals. While the specific study reports for cyclohexyl
acrylate are not publicly available, the methodologies below describe the standard protocols

used to generate such data.

2.1 Acute Oral Toxicity (Ref: OECD Guideline 401, 420, or 423)

Principle: This test provides information on health hazards likely to arise from a single, short-

term oral exposure to a substance.[11] The Acute Toxic Class Method (OECD 423) is a

stepwise procedure using a minimum number of animals to classify a chemical's toxicity.[12]

Methodology:

Test Animals: Healthy, young adult rodents (often rats), typically of a single sex (usually

females), are used.[11][12] Animals are acclimatized to laboratory conditions (e.g., 22°C ±

3°C) for at least 5 days before the study.[11][13]
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Administration: The test substance is administered orally by gavage in graduated doses to

several groups of animals, with one dose per group.[11] The volume administered to

rodents should generally not exceed 1 ml/100 g of body weight.[11]

Procedure (OECD 423): The procedure uses defined doses (e.g., 5, 50, 300, 2000 mg/kg)

and the results from one step determine the next step.[12][14] It typically involves dosing 3

animals per step.[12]

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.[14]

Endpoint: The primary endpoint is the LD50 (median lethal dose), which is the statistically

derived single dose that can be expected to cause death in 50% of the animals.[11] The

data is also used to classify the substance according to GHS criteria.[12]

2.2 Acute Dermal Toxicity (Ref: OECD Guideline 402)

Principle: This test assesses the adverse effects following a single, uninterrupted dermal

exposure to a chemical for up to 24 hours.[15]

Methodology:

Test Animals: Young adult animals (e.g., rats, 200-300g) with healthy, intact skin are used.

[15] Typically, one sex (females) is sufficient.[15]

Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area

of the trunk of the test animals.

Administration: The substance is applied uniformly over an area that is approximately 10%

of the total body surface area. The treated area is then covered with a porous gauze

dressing.

Procedure: This guideline uses a stepwise procedure with up to 3 animals per step at

defined dose levels.[15] The mortality and moribund status of the animals determine the

need for further steps.[15]
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Observation: Animals are observed for clinical signs of toxicity and mortality for 14 days.

Body weight is recorded weekly.

Endpoint: The test allows for hazard classification and, where possible, the determination

of an LD50 value.[15]

Logical Workflow Visualization
The following diagram illustrates the recommended first aid response workflow following an

accidental exposure to cyclohexyl acrylate, based on standard safety data sheet instructions.

First Aid Workflow for Cyclohexyl Acrylate Exposure

Exposure Event

Immediate Actions

Symptoms / Conditions

Professional Medical Attention

Inhalation

Remove to fresh air.
Keep at rest.

P304+P340

Skin Contact

Take off contaminated clothing.
Wash with soap and plenty of water.

P302+P352

Eye Contact

Rinse cautiously with water
for at least 15 minutes.

P305+P351

Ingestion

Rinse mouth with water.
Do NOT induce vomiting.

Seek immediate medical advice/attention

If symptoms persistBreathing is difficult or absent

If feeling unwell [P312]

Skin irritation persists Eye irritation persists

Give artificial respiration P332+P313 P337+P313

If you feel unwell

Click to download full resolution via product page

Caption: First aid response workflow for cyclohexyl acrylate exposure routes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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